![molecular formula C7H5BrClNO3 B6166494 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid CAS No. 1506897-89-7](/img/no-structure.png)
2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
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Overview
Description
2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid, also known as BCA, is an organic compound with a wide range of applications in scientific research. BCA is a derivative of pyridine, a six-member ring heterocyclic aromatic organic compound. It is a colorless, water-soluble solid that is highly reactive and can be used in a variety of laboratory experiments. BCA has a variety of uses in scientific research, including synthesis, biochemical and physiological studies, and drug development.
Mechanism of Action
2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid is a highly reactive compound and can act as a substrate for enzymes. It can bind to specific proteins in the body, such as enzymes and receptors, and can be used to study the structure and function of these proteins. This compound can also be used to study the binding of drugs to their target proteins.
Biochemical and Physiological Effects
This compound can act as a substrate for enzymes and can be used to study the structure and function of proteins in the body. It can also be used to study the binding of drugs to their target proteins. This compound can also be used to study the biochemical and physiological effects of drugs on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid in laboratory experiments is that it is highly reactive and can be used to study the structure and function of proteins in the body. This compound can also be used to study the biochemical and physiological effects of drugs on the body. However, this compound is highly reactive and can be hazardous if not handled properly. Therefore, it is important to take proper safety precautions when handling this compound in the laboratory.
Future Directions
There are a number of potential future directions for the use of 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid in scientific research. This compound can be used to study the structure and function of proteins in the body, as well as the biochemical and physiological effects of drugs on the body. This compound can also be used to study the binding of drugs to their target proteins and to develop new drugs. Additionally, this compound can be used to study the metabolism of drugs in the body and to develop new drug delivery systems. This compound can also be used to study the effects of environmental toxins on the body, as well as to study the effects of radiation on the body. Finally, this compound can be used to study the effects of aging on the body, as well as to develop new treatments for age-related diseases.
Synthesis Methods
2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid can be synthesized by a number of different methods. One method involves the reaction of 5-bromo-3-chloro-2-oxo-1,2-dihydropyridine with acetic anhydride in the presence of a base. This reaction produces a mixture of this compound and the corresponding acetic acid ester. The mixture is then separated by column chromatography, and the this compound is isolated as a white solid.
Scientific Research Applications
2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, as a reagent for organic synthesis, and as a starting material for the synthesis of other compounds. This compound is also used in biochemical and physiological studies, as it can act as a substrate for enzymes and can be used to study the structure and function of proteins. This compound is also used in drug development, as it can be used to study the binding of drugs to their target proteins.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "5-bromo-3-chloro-2-oxo-1,2-dihydropyridine", "Bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Bromoacetylation of 5-bromo-3-chloro-2-oxo-1,2-dihydropyridine using bromoacetic acid and sodium hydroxide in ethanol to yield 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid", "Step 2: Acidification of the reaction mixture with hydrochloric acid to obtain the crude product", "Step 3: Purification of the crude product by recrystallization from water and sodium bicarbonate to yield the final product, 2-(5-bromo-3-chloro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid" ] } | |
1506897-89-7 | |
Molecular Formula |
C7H5BrClNO3 |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
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